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Compound of Interest

Compound Name: 4-Nitrobenzophenone

Cat. No.: B109985

Essential Safety and Handling Guide for 4-
Nitrobenzophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Nitrobenzophenone in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
handling of this chemical.

l. Immediate Safety Information

4-Nitrobenzophenone is a chemical that requires careful handling to prevent potential health

hazards. While it is not classified as hazardous under the 2012 OSHA Hazard Communication
Standard, it can cause skin and eye irritation.[1] Adherence to the following personal protective
equipment (PPE) guidelines is mandatory.

A. Required Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following equipment must be worn
at all times when handling 4-Nitrobenzophenone:
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PPE Category Item

Specifications

) Safety glasses with side
Eye Protection )
shields or Goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or other
suitable gloves should be worn

to prevent skin contact.[3][4]

Body Protection Laboratory coat

A fully buttoned lab coat is
required to protect against

accidental spills.[3][4]

Respiratory Protection Dust mask (e.g., N95)

Recommended when handling
the powder to avoid inhalation,

especially if dust is generated.

[5]

B. First Aid Measures

In case of accidental exposure, immediate action is crucial.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2040506&productDescription=4-NITROBENZOPHENONE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://sriramchem.com/product/4-nitrobenzophenone/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Nitrobenzaldehyde.pdf
https://sriramchem.com/product/4-nitrobenzophenone/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Nitrobenzaldehyde.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/n12058
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.[2]

If irritation persists, seek medical attention.[1][6]

Wash off immediately with soap and plenty of
_ water while removing all contaminated clothing
Skin Contact S
and shoes.[2] If skin irritation occurs, get

medical advice.[1][6]

Do NOT induce vomiting.[2] Rinse mouth with

water. If the person is conscious, give them

Ingestion ) ) )
plenty of water to drink.[2] Seek immediate
medical assistance.[2]
Remove the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[7]

Il. Operational Plan for Safe Handling

A systematic approach is essential for the safe handling of 4-Nitrobenzophenone.
A. Preparation and Engineering Controls

o Ventilation: Always handle 4-Nitrobenzophenone in a well-ventilated area. A chemical fume
hood is recommended, especially when working with larger quantities or when there is a
potential for dust generation.[4]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.[4]

* Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 4-Nitrobenzophenone.[4]

B. Handling Procedures
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Avoid Contact: Prevent all personal contact with the chemical. Avoid contact with skin, eyes,
and clothing.[2][3]

Minimize Dust: Handle the solid powder carefully to minimize dust formation.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling the chemical.[2]

Storage: Store 4-Nitrobenzophenone in a tightly closed container in a dry, cool, and well-
ventilated place.[2][3] Keep it away from incompatible materials such as strong oxidizing
agents and strong bases.[2]

lll. Disposal Plan

Proper disposal of 4-Nitrobenzophenone and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

A. Waste Characterization

Chemical waste generators are responsible for determining if the discarded chemical is

classified as hazardous waste. Consult local, regional, and national hazardous waste

regulations for complete and accurate classification.[2]

B. Disposal Procedure

Containment: Collect all waste material, including any contaminated PPE, in a suitable,
labeled, and sealed container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name
"4-Nitrobenzophenone.”

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company. Do not empty it into drains or release it into the environment.[2]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent and
disposed of in accordance with local regulations.
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IV. Chemical and Physical Properties

The following table summarizes key quantitative data for 4-Nitrobenzophenone.

Property Value

CAS Number 1144-74-7[2]
Molecular Formula C13HoNO;3[3]
Molecular Weight 227.22 g/mol [3]

White to light yellow or green crystalline
Appearance

powder][3]
Melting Point 136 - 138 °C[2]
Boiling Point 368.9 °C (estimate)[3]
N Moderately soluble in ethanol and acetone;
Solubility )
poorly soluble in water.[3]
Storage Temperature Below +30°CJ[3][8]

Occupational exposure limits for 4-Nitrobenzophenone have not been established by region-
specific regulatory bodies.[2]

V. Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Nitrobenzophenone.
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Safe Handling and Disposal of 4-Nitrobenzophenone

Preparation

Review SDS Spill or Exposure Occurs
Y

Ensure Proper Ventilation (Fume Hood) Follow First Aid Procedures Evacuate if Necessary
Y
Verify Emergency Equipment (Eyewash, Shower) Notify Supervisor
Y
Don Appropriate PPE

Proceed with Caution

Handling
\4

Weigh and Transfer Chemical

Y

Perform Experiment

Generate Waste

Post-Handling Waste Disposal
\4
Decontaminate Work Area |- Collect Waste in Labeled Container
A Y
Remove and Dispose of Contaminated PPE Store Waste Securely
A Y
Wash Hands Thoroughly Arrange for Licensed Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 4-Nitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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